Cas no 17579-01-0 (Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide)

• Product name: Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
• CAS No: 17579-01-0
• MF: C₁₃H₁₇N₂S^.I
• MW: 360.25648
• CID: 96227
• PubChem ID: 2849359

Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
• 2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylethenamine,iodide
• GNF-Pf-2099
• DTXSID90385954
• CHEMBL579347
• 17579-01-0

• Inchi： InChI=1S/C13H17N2S.HI/c1-4-15-11-7-5-6-8-12(11)16-13(15)9-10-14(2)3;/h5-10H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key： MQYFDVMXAAIOCU-UHFFFAOYSA-M
• SMILES： [I-].CN(/C=C/C1SC2=CC=CC=C2[N+]=1CC)C

Computed Properties

• Exact Mass: 360.01541
• Monoisotopic Mass: 360.01572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• PSA: 7.12